Cas no 912545-04-1 (2,4-bis(benzyloxy)-5-chlorobenzoic acid)

• Product Name: 2,4-bis(benzyloxy)-5-chlorobenzoic acid
• CAS No: 912545-04-1
• MF: C₂₁H₁₇ClO₄
• MW: 368.810285329819
• CID: 2104737
• PubChem ID: 46915777
• Update Time: 2025-04-21

2,4-bis(benzyloxy)-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-bis(benzyloxy)-5-chlorobenzoic acid
• 912545-04-1
• SCHEMBL383618
• DA-27338

• Inchi： 1S/C21H17ClO4/c22-18-11-17(21(23)24)19(25-13-15-7-3-1-4-8-15)12-20(18)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
• InChI Key： QTRUTHOPVZSHDN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=C1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.0815367Da
• Monoisotopic Mass: 368.0815367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.8Ų